6-Iodo-pyridine-2-carboxylic acid

• IUPAC Name: 6-iodopyridine-2-carboxylic acid
• InChI: InChI=1S/C6H4INO2/c7-5-3-1-2-4(8-5)6(9)10/h1-3H,(H,9,10)
• InChI Key: BUGFWXXZYXILQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)I)C(=O)O
• Molecular Formula: C6H4INO2
• DSSTOX Substance ID: DTXSID20347242
• Molecular Weight: 249.01 g/mol
• CAS RN: 55044-68-3

Description

6-Iodo-pyridine-2-carboxylic acid is an organic compound with the molecular formula C6H4INO2. It has an average mass of 249.006 Da and a monoisotopic mass of 248.928665 Da.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported via the remodeling of (Aza)indole/Benzofuran skeletons. This study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The molecular structure of 6-Iodo-pyridine-2-carboxylic acid consists of a pyridine ring substituted with an iodine atom and a carboxylic acid group. The exact mass of the compound is 248.92868 g/mol.

Physical And Chemical Properties Analysis

6-Iodo-pyridine-2-carboxylic acid has a density of 2.1±0.1 g/cm3, a boiling point of 376.2±27.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.9 mmHg at 25°C. It has a molar refractivity of 44.2±0.3 cm3, and its polar surface area is 50 Å2.

Scientific Research Applications

Organic Synthesis

. It can be used as a building block in the synthesis of various organic compounds due to its reactivity.

Agricultural Applications

. Its specific properties might enhance the effectiveness of these products.

Development of Dyes

. The iodine atom in the compound can participate in reactions that lead to the formation of colored complexes.

Medicinal Chemistry

. The iodine atom can be replaced with other functional groups to modify the biological activity of the compound.

Cosmetics

. However, further research is needed to determine its safety and effectiveness in this application.

Food Additives

. Further studies are needed to confirm its suitability and safety for this application.

Future Directions

While specific future directions for 6-Iodo-pyridine-2-carboxylic acid are not mentioned in the available literature, pyridinecarboxylic acids are important structural motifs found in numerous bioactive molecules. Therefore, the development of robust synthetic routes enabling the incorporation of various functional groups on the pyridine scaffold is highly needed in medicinal and agricultural chemistry.

Mechanism of Action

Target of Action

It is known that pyridine derivatives, such as imidazole, have a broad range of chemical and biological properties . They are the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

Imidazole derivatives, which are structurally similar, are known to interact with various biological targets, leading to a wide range of biological activities .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of chemical and biological properties .

Pharmacokinetics

The compound’s molecular weight (24901 g/mol) suggests that it may have suitable pharmacokinetic properties, as compounds with a molecular weight below 500 g/mol are generally well-absorbed and distributed in the body .

Result of Action

It is known that imidazole derivatives exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .